![molecular formula C23H18ClN3O4 B2961523 1-benzyl-N-(3-chloro-4-methoxyphenyl)-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide CAS No. 1251546-93-6](/img/structure/B2961523.png)
1-benzyl-N-(3-chloro-4-methoxyphenyl)-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide
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Description
1-benzyl-N-(3-chloro-4-methoxyphenyl)-4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H18ClN3O4 and its molecular weight is 435.86. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Approaches
Research has developed novel annulated products from aminonaphthyridinones, highlighting a method to obtain new heterocyclic systems and demonstrating the chemical reactivity of related compounds under specific conditions. This area explores the synthesis of complex molecules that could serve as precursors or analogs for further biological application studies (Deady & Devine, 2006).
Antiviral Activity
One particular focus has been on the antiviral activity of naphthyridinone derivatives. Specifically, the synthesis and evaluation of 7-benzyl-4-hydroxy-1,5-naphthyridin-2(1H)-one HIV integrase inhibitors have been disclosed, with studies showing potent antiviral activity in cellular assays. This research indicates the potential therapeutic applications of these compounds in antiviral therapy, especially targeting HIV (Boros et al., 2009).
Anticancer Evaluation
Furthermore, the synthesis, characterization, and anticancer evaluation of naphthyridine derivatives have been a subject of investigation. Studies have shown that certain derivatives exhibit significant activity against cancer cell lines, suggesting their potential as anticancer agents. This line of research contributes to the development of new chemotherapeutic agents based on the naphthyridine scaffold (Salahuddin et al., 2014).
Antibacterial Activity
The research also extends to the antibacterial properties of naphthyridine derivatives. Compounds have been synthesized and evaluated for their NK(1) antagonistic activities, showing excellent in vitro and in vivo results. This work not only contributes to understanding the structure-activity relationships of these compounds but also explores their potential applications in treating bacterial infections and other related disorders (Natsugari et al., 1999).
properties
IUPAC Name |
1-benzyl-N-(3-chloro-4-methoxyphenyl)-4-hydroxy-2-oxo-1,8-naphthyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O4/c1-31-18-10-9-15(12-17(18)24)26-22(29)19-20(28)16-8-5-11-25-21(16)27(23(19)30)13-14-6-3-2-4-7-14/h2-12,28H,13H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQWFCSKUAACVLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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